Cas no 710295-29-7 (5-{(4-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{(4-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 710295-29-7
• MF: C₁₁H₈FN₃O₂S
• MW: 265.263524055481
• CID: 5437248
• Update Time: 2025-06-13

5-{(4-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(4-fluoroanilino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-{(4-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C11H8FN3O2S/c12-6-1-3-7(4-2-6)13-5-8-9(16)14-11(18)15-10(8)17/h1-5,13H,(H2,14,15,16,17,18)
• InChI Key： VOTDUFAERQQDQD-UHFFFAOYSA-N
• SMILES： S=C1N([H])C(/C(/C(N1[H])=O)=C(/[H])\N([H])C1C([H])=C([H])C(=C([H])C=1[H])F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-{(4-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

Comprehensive Overview of 5-{(4-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 710295-29-7)

The compound 5-{(4-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 710295-29-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a fluorophenyl moiety and a diazinane core, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine.

In recent years, the scientific community has focused on the role of sulfanylidene derivatives in modulating biological activity. This compound, with its aminomethylidene group, exhibits promising interactions with proteins and receptors, making it a candidate for further investigation in therapeutic areas such as inflammation and metabolic disorders. The inclusion of a 4-fluorophenyl group enhances its stability and bioavailability, addressing one of the key challenges in modern drug design.

The 1,3-diazinane-4,6-dione scaffold is a versatile building block in medicinal chemistry, often associated with antimicrobial and antitumor properties. Studies suggest that derivatives like 5-{(4-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione could play a role in addressing antibiotic resistance, a pressing global health issue. Its mechanism of action, potentially involving inhibition of bacterial enzymes, is a hot topic in microbiological research.

From a synthetic chemistry perspective, the preparation of CAS No. 710295-29-7 involves multi-step organic reactions, including condensation and cyclization processes. The compound's purity and yield are critical factors for its application in high-throughput screening and preclinical studies. Analytical techniques such as NMR and HPLC are essential for characterizing its structural integrity and ensuring reproducibility in research settings.

The growing interest in fluorinated compounds and heterocyclic scaffolds has positioned this molecule as a valuable tool for exploring structure-activity relationships (SAR). Its sulfanylidene functionality, in particular, offers opportunities for covalent bonding with biological targets, a strategy increasingly employed in the design of irreversible inhibitors. This aligns with the trend toward targeted therapies in oncology and autoimmune diseases.

Environmental and regulatory considerations are also part of the discourse surrounding 5-{(4-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione. As the pharmaceutical industry moves toward greener chemistry, researchers are evaluating the compound's biodegradability and potential ecological impact. Sustainable synthesis methods, such as catalytic approaches, are being explored to minimize waste and energy consumption.

In summary, CAS No. 710295-29-7 represents a fascinating intersection of chemistry and biology, with implications for drug development and beyond. Its structural features, including the fluorophenyl and diazinane components, offer a rich platform for innovation. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for researchers seeking to address unmet medical needs and advance the frontiers of molecular science.